Cas no 399506-42-4 (benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-)
399506-42-4 structure
Product Name:benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
CAS No:399506-42-4
MF:C26H18F6N2O3
MW:520.423147678375
CID:1111973
PubChem ID:17834648
Update Time:2025-04-20
benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
- 4-(4-(4-(4-amino-2-(trifluoromethyl)phenoxy)phenoxy)phenoxy)-3-(trifluoromethyl)benzenamine
- bis[4-(4-amino-2-trifluoromethylphenoxy)phenyl]ether
- NIZHCIQUBTXIGX-UHFFFAOYSA-N
- SCHEMBL7187793
- 399506-42-4
- 4,4'-[Oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)aniline]
- 4,4'-((Oxybis(4,1-phenylene))bis(oxy))bis(3-(trifluoromethyl)aniline)
- DA-22648
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- Inchi: 1S/C26H18F6N2O3/c27-25(28,29)21-13-15(33)1-11-23(21)36-19-7-3-17(4-8-19)35-18-5-9-20(10-6-18)37-24-12-2-16(34)14-22(24)26(30,31)32/h1-14H,33-34H2
- InChI Key: NIZHCIQUBTXIGX-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)N)N)(F)F
Computed Properties
- Exact Mass: 520.12216141g/mol
- Monoisotopic Mass: 520.12216141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 79.7Ų
benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
399506-42-4 (benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-) Related Products
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